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Abstract

Nicofuranose, a tetranicotinoyl ester of fructose, is a niacin derivative developed as a
hypolipidemic agent for the management of cardiovascular diseases. As a member of the
nicotinic acid class of drugs, its primary mechanism of action involves the modulation of lipid
metabolism, leading to reductions in plasma cholesterol and triglycerides. This technical guide
provides a comprehensive overview of the discovery, historical development, and
pharmacological profile of nicofuranose, including its chemical properties, synthesis (where
available), and mechanism of action. While specific details of its initial discovery and a precise,
reproducible synthesis protocol are not readily available in contemporary digital archives, this
document synthesizes the existing knowledge, drawing parallels with its parent compound,
nicotinic acid, to provide a thorough understanding for research and drug development
professionals.

Introduction
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Cardiovascular diseases remain a leading cause of morbidity and mortality worldwide, with
dyslipidemia being a major modifiable risk factor. Nicotinic acid (niacin) has been a cornerstone
in the treatment of dyslipidemia for its beneficial effects on the lipid profile, including lowering
low-density lipoprotein (LDL) cholesterol and triglycerides, while increasing high-density
lipoprotein (HDL) cholesterol.[1] However, the clinical use of nicotinic acid is often limited by
side effects, most notably cutaneous flushing. This has driven the development of various
derivatives, such as nicofuranose, with the aim of improving tolerability while retaining
therapeutic efficacy.

Nicofuranose, also known by trade names such as Bradilan and Vasperdil, is chemically
designated as B-D-fructofuranose, 1,3,4,6-tetra-3-pyridinecarboxylate. It was developed as a
prodrug to deliver nicotinic acid, with the goal of providing a slower release and potentially
reducing the incidence of flushing.

Historical Development

Detailed information regarding the specific timeline and researchers involved in the initial
discovery and synthesis of nicofuranose is scarce in the readily accessible scientific literature.
The development of nicofuranose appears to fall within a broader period of research focused
on creating nicotinic acid derivatives with improved pharmacological profiles. A Swiss patent,
number 366,523, is associated with nicofuranose, suggesting its origins in the mid-20th
century, a period of active development in cardiovascular pharmaceuticals.[2] Clinical
investigations with "tetranicotinoylfructose” (Bradilan) have shown its efficacy in lowering
cholesterol levels in Type Il hyperlipoproteinemia and triglycerides in Type IV cases.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of nicofuranose is presented in Table
1.
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Property Value

CAS Number 15351-13-0
Molecular Formula C30H24N4010
Molecular Weight 600.54 g/mol

[(2R,3R,4S,5R)-5-hydroxy-3,4-bis(pyridine-3-
carbonyloxy)-5-(pyridine-3-

IUPAC Name -
carbonyloxymethyl)oxolan-2-yllmethyl pyridine-
3-carboxylate
1,3,4,6-tetranicotinoyl fructofuranose, Bradilan,

Synonyms ]

Vasperdil

Melting Point 133-136 °C

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the industrial or laboratory-scale synthesis of
nicofuranose is not publicly available in the reviewed literature. However, based on its
chemical structure, a general synthetic approach can be postulated. The synthesis would likely
involve the esterification of D-fructose with nicotinoyl chloride, the acid chloride derivative of
nicotinic acid.

Postulated General Synthesis Workflow

The logical workflow for the synthesis of nicofuranose would involve several key steps, as
depicted in the following diagram.

Synthesis of Nicofuranose

Starting Materials: Activation of Nicotinic Acid Esterification Reaction with D-Fructose
D-Fructose and Nicotinic Acid (e.g., conversion to Nicotinoyl Chloride) in the presence of a base (e.g., pyridine)

Purification of Nicofuranose
(e.g., chromatography, recrystallization)

mmma  Nicofuranose
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Caption: Postulated general workflow for the synthesis of nicofuranose.

General Experimental Considerations (Hypothetical)

Materials: D-Fructose, thionyl chloride (or similar activating agent), nicotinic acid, pyridine (as
solvent and base), and appropriate solvents for purification.

Procedure:

 Activation of Nicotinic Acid: Nicotinic acid would be converted to its more reactive acid
chloride derivative, nicotinoyl chloride. This is a standard organic chemistry procedure, often
achieved by reacting the carboxylic acid with thionyl chloride or oxalyl chloride.

« Esterification: D-Fructose would be dissolved in a suitable solvent, likely an excess of a non-
protic base such as pyridine to also act as a catalyst and acid scavenger. Nicotinoyl chloride
would then be added, likely in a controlled manner (e.g., dropwise at reduced temperature)
to manage the exothermic reaction. The reaction would proceed to esterify the hydroxyl
groups of the fructose molecule.

e Work-up and Purification: After the reaction is complete, the crude product would be isolated.
This would typically involve quenching the reaction, followed by extraction and washing to
remove unreacted starting materials and byproducts. The final purification of nicofuranose
would likely be achieved through techniques such as column chromatography or
recrystallization to obtain a product of high purity.

Disclaimer: This is a generalized, hypothetical protocol. The actual industrial synthesis may
involve different reagents, catalysts, and conditions, and would require optimization and safety
assessments.

Pharmacological Mechanism of Action

Nicofuranose is a prodrug of nicotinic acid, and its pharmacological effects are attributed to
the in vivo release of nicotinic acid. The primary mechanism of action for nicotinic acid in lipid-
lowering is mediated through its interaction with the G protein-coupled receptor 109A
(GPR109A), also known as hydroxycarboxylic acid receptor 2 (HCA2).[5][6]

Signaling Pathway
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The activation of GPR109A by nicotinic acid in adipocytes initiates a signaling cascade that
ultimately leads to a reduction in the mobilization of free fatty acids (FFAS) to the liver. This, in
turn, reduces the hepatic synthesis of triglycerides and the subsequent production and
secretion of very-low-density lipoprotein (VLDL). As VLDL is a precursor to LDL, this leads to a
reduction in LDL cholesterol levels.
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Caption: Signaling pathway of nicofuranose via nicotinic acid and the GPR109A receptor.
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Quantitative Pharmacological Data

While specific, large-scale clinical trial data for nicofuranose is limited in publicly accessible
databases, the effects are expected to be comparable to those of nicotinic acid. A meta-
analysis of nicotinic acid's effects on lipid profiles provides a quantitative insight into its
therapeutic potential.

Parameter Mean Change
Total Cholesterol -10%
Triglycerides -20%
LDL Cholesterol -14%
HDL Cholesterol +16%

Note: Data is from a meta-analysis of nicotinic acid and may not be fully representative of
nicofuranose at all dosages.[7]

Conclusion

Nicofuranose represents a second-generation approach to leveraging the lipid-modifying
benefits of nicotinic acid, with a design aimed at improving its side-effect profile. While a
detailed historical account of its discovery and specific synthesis protocols are not readily
available, its pharmacological basis as a prodrug of nicotinic acid is well-understood. Its
mechanism of action through the GPR109A receptor provides a clear rationale for its effects on
lipid metabolism. For researchers and drug development professionals, nicofuranose serves
as an important case study in the prodrug approach to enhancing the therapeutic index of
established pharmacologically active agents. Further research into historical archives and
potentially undisclosed industry documentation would be necessary to fully elucidate the early
development of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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